Cas no 796073-68-2 (DM4-SMe)

DM4-SMe structure
DM4-SMe structure
Product Name:DM4-SMe
CAS No:796073-68-2
MF:C39H56ClN3O10S2
MW:826.459048271179
CID:2601944
PubChem ID:11542407
Update Time:2024-10-27

DM4-SMe Chemical and Physical Properties

Names and Identifiers

    • DM4-SMe
    • [(5S,21S)-11-Chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diaza
    • CS-0104947
    • 796073-68-2
    • G14472
    • [(1S,2R,3S,5S,6S,16E,18E,20R,21S)-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl] (2S)-2-[methyl-[4-methyl-4-(methyldisulfanyl)pentanoyl]amino]propanoate
    • HY-130082
    • EX-A5878
    • SCHEMBL23975061
    • MDL: MFCD28400104
    • Inchi: 1S/C39H56ClN3O10S2/c1-22-13-12-14-29(50-10)39(48)21-28(51-36(47)41-39)23(2)34-38(6,53-34)30(20-32(45)43(8)26-18-25(17-22)19-27(49-9)33(26)40)52-35(46)24(3)42(7)31(44)15-16-37(4,5)55-54-11/h12-14,18-19,23-24,28-30,34,48H,15-17,20-21H2,1-11H3,(H,41,47)/t23?,24?,28?,29?,30?,34?,38-,39-/m0/s1
    • InChI Key: LTLNAIFGVAUBEJ-DMLXQPLQSA-N
    • SMILES: ClC1C(=CC2CC(C)=CC=CC([C@]3(CC(C(C)C4[C@](C)(C(CC(N(C)C=1C=2)=O)OC(C(C)N(C(CCC(C)(C)SSC)=O)C)=O)O4)OC(N3)=O)O)OC)OC

Computed Properties

  • Exact Mass: 825.3095650g/mol
  • Monoisotopic Mass: 825.3095650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 11
  • Complexity: 1470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 207

DM4-SMe Security Information

  • Storage Condition:(BD766902)

DM4-SMe Pricemore >>

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DM4-SMe Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dichloromethane ;  1 min, rt
1.2 Reagents: Zinc chloride Solvents: Diethyl ether ;  2 h, rt
Reference
Semisynthetic Maytansine Analogs for the Targeted Treatment of Cancer
Widdison, Wayne C.; Wilhelm, Sharon D.; Cavanagh, Emily E.; Whiteman, Kathleen R.; Leece, Barbara A.; et al, Journal of Medicinal Chemistry, 2006, 49(14), 4392-4408

DM4-SMe Raw materials

DM4-SMe Preparation Products

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